Cas no 69440-47-7 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1))

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) structure
69440-47-7 structure
Product Name:Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)
CAS No:69440-47-7
MF:C13H21BrN2O2
MW:317.222042798996
CID:503156
PubChem ID:3052959
Update Time:2025-04-19

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)
    • N,N-dimethylcarbamate,1-pentylpyridin-1-ium-3-ol,bromide
    • Pyridinium, 3-dimethylcarbamoyloxy-1-pentyl-, bromide
    • DTXSID10989312
    • 69440-47-7
    • 3-[(DIMETHYLCARBAMOYL)OXY]-1-PENTYLPYRIDIN-1-IUM BROMIDE
    • 3-Dimethylcarbamoyloxy-1-pentylpyridinium bromide
    • Pyridinium, 3-hydroxy-1-pentyl-, bromide, dimethylcarbamate
    • Inchi: 1S/C13H21N2O2.BrH/c1-4-5-6-9-15-10-7-8-12(11-15)17-13(16)14(2)3;/h7-8,10-11H,4-6,9H2,1-3H3;1H/q+1;/p-1
    • InChI Key: QBSZIZJVAKISAA-UHFFFAOYSA-M
    • SMILES: [Br-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CCCCC

Computed Properties

  • Exact Mass: 294.9143
  • Monoisotopic Mass: 316.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • PSA: 33.42

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) Related Literature

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